Cas no 1207001-46-4 (2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole)

2-(Cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole is a structurally distinct imidazole derivative featuring a cyclopentylsulfanyl substituent and aromatic fluorophenyl and methylphenyl groups. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis, owing to its unique heterocyclic core and functional group diversity. The presence of the fluorophenyl moiety may enhance metabolic stability and binding affinity in biologically active molecules, while the methylphenyl group contributes to lipophilicity. The cyclopentylsulfanyl chain offers versatility for further derivatization. Its well-defined structure makes it suitable for applications in medicinal chemistry research, particularly in the development of enzyme inhibitors or receptor modulators. The compound's purity and stability under standard conditions ensure reliable performance in synthetic workflows.
2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole structure
1207001-46-4 structure
Product Name:2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole
CAS No:1207001-46-4
MF:C21H21FN2S
MW:352.468247175217
CID:5444988
Update Time:2025-06-14

2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopentylsulfanyl-1-(4-fluorophenyl)-5-(4-methylphenyl)imidazole
    • 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole
    • Inchi: 1S/C21H21FN2S/c1-15-6-8-16(9-7-15)20-14-23-21(25-19-4-2-3-5-19)24(20)18-12-10-17(22)11-13-18/h6-14,19H,2-5H2,1H3
    • InChI Key: ZSJNWGDKBNEZGB-UHFFFAOYSA-N
    • SMILES: C1(SC2CCCC2)N(C2=CC=C(F)C=C2)C(C2=CC=C(C)C=C2)=CN=1

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Additional information on 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole

Comprehensive Overview of 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole (CAS No. 1207001-46-4)

The compound 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole (CAS No. 1207001-46-4) is a structurally unique imidazole derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework, featuring a cyclopentylsulfanyl group, a 4-fluorophenyl ring, and a 4-methylphenyl substituent, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for imidazole-based compounds has surged, driven by their versatility in medicinal chemistry. 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole stands out due to its balanced lipophilicity and electronic properties, which are critical for optimizing drug-like characteristics. The presence of the fluorophenyl group enhances its binding affinity, while the methylphenyl moiety contributes to metabolic stability. These attributes align with current trends in small-molecule drug development, where researchers prioritize compounds with improved pharmacokinetics.

The synthesis of CAS No. 1207001-46-4 involves multi-step organic reactions, often starting from commercially available imidazole precursors. Key steps include the introduction of the cyclopentylsulfanyl side chain and selective functionalization of the phenyl rings. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. This compound’s synthetic accessibility makes it a valuable intermediate for further derivatization, catering to the growing need for diverse chemical libraries in high-throughput screening.

From a therapeutic perspective, 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole has been investigated for its potential role in modulating enzyme activity and receptor interactions. Preliminary studies suggest its applicability in targeting inflammatory pathways and oxidative stress-related conditions, which are hot topics in modern pharmacology. Its structural features also hint at possible utility in central nervous system (CNS) disorders, a field where fluorinated compounds are increasingly explored due to their blood-brain barrier permeability.

Beyond pharmaceuticals, this compound’s unique properties have sparked interest in material science. Its aromatic and heterocyclic components make it a potential candidate for organic electronic materials, such as OLEDs or conductive polymers. The thioether linkage (cyclopentylsulfanyl) could further enhance material stability, addressing common degradation issues in optoelectronic devices. Such applications resonate with the global push for sustainable technologies and green chemistry.

In the context of SEO optimization, this compound’s technical name and CAS number are frequently searched by chemists, pharmacologists, and patent analysts. Common queries include "synthesis of 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole" and "biological activity of CAS 1207001-46-4." By addressing these search intents, this article aims to provide a comprehensive resource while maintaining scientific rigor and readability.

To conclude, 2-(cyclopentylsulfanyl)-1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazole represents a multifaceted compound with broad applicability. Its chemical versatility, combined with emerging research trends, positions it as a noteworthy subject for both academic and industrial exploration. Future studies may uncover additional functionalities, further solidifying its role in advancing cutting-edge science.

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